Cas no 1891-17-4 (1,10-Phenanthroline-2-Carboxylic Acid)

1,10-Phenanthroline-2-Carboxylic Acid Properties

Names and Identifiers

• 1,10-Phenanthroline-2-carboxylicacid
• [1,10]phenanthroline-2-carboxylic acid
• 2-(COO)-1,10-phen
• 2-Carboxy-1,10-phenanthroline
• 2-carboxyl-1,10-phenanthroline
• 2-carboxyphenanthroline
• AC1L40ZD
• AC1Q5V3N
• AR-1B4288
• CTK0I0502
• KST-1B1363
• NSC242683
• SureCN3930639
• UNII-N269GEQ2TJ
• A880473
• DTXSID10172303
• FT-0696631
• CS-0203359
• NSC-242683
• N269GEQ2TJ
• SCHEMBL3930639
• NSC 242683
• 1891-17-4
• 1,10-Phenanthroline-2-carboxylic acid
• DTXCID4094794
• DB-027077
• +Expand

• MDL： MFCD09881313
• InChIKey： MTAHTDBOMUECCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8N2O2/c16-13(17)10-6-5-9-4-3-8-2-1-7-14-11(8)12(9)15-10/h1-7H,(H,16,17)
• SMILES： O=C(C1=CC=C2C=CC3=CC=CN=C3C2=N1)O

Computed Properties

• Exact Mass: 224.05864
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.059
• Heavy Atom Count: 17
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 63.1A^2

Experimental Properties

• PSA: 63.08
• Refractive Index: 1.769
• Boiling Point: 467.2°Cat760mmHg
• Flash Point: 236.3°C
• Density: 1.431